molecular formula C8H9NO3 B8753363 Methyl (2-pyridinyloxy)acetate

Methyl (2-pyridinyloxy)acetate

Cat. No.: B8753363
M. Wt: 167.16 g/mol
InChI Key: HPIRYRBVHWWGBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl (2-pyridinyloxy)acetate is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

methyl 2-pyridin-2-yloxyacetate

InChI

InChI=1S/C8H9NO3/c1-11-8(10)6-12-7-4-2-3-5-9-7/h2-5H,6H2,1H3

InChI Key

HPIRYRBVHWWGBC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COC1=CC=CC=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxypyridine(5 g) in DMF(150 ml) was added silver oxide (I) (24 g) and methyl bromoacetate(20 g) and stirred at room temperature for 2 hours. After the catalyst was filtered off through celite, the filtrate was evaporated. The residue was dissolved in ethyl acetate and the solution was washed with brine, dried(MgSO4) and evaporated to dryness. The residue was purified by column chromatography on silica gel (chloroform: methanol=100:1) to obtain methyl 2-(2-pyridyloxy)acetate(1.0 g). According to the same manner as described above, the title compound was synthesized (0.1 g). m.p. 110° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
24 g
Type
catalyst
Reaction Step One

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